molecular formula C8H17N B8121780 (R)-3,3-Dimethylcyclohexan-1-amine

(R)-3,3-Dimethylcyclohexan-1-amine

Cat. No.: B8121780
M. Wt: 127.23 g/mol
InChI Key: DUMSDLPWUAVLJQ-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(R)-3,3-Dimethylcyclohexan-1-amine is a chiral cyclohexane derivative with a primary amine group at position 1 and two methyl groups at position 3 of the cyclohexane ring. Its molecular formula is C₈H₁₇N, and the (R)-enantiomer is distinguished by its stereochemical configuration . The compound is commonly utilized in organic synthesis and pharmaceutical research, particularly as a chiral building block or intermediate.

Properties

IUPAC Name

(1R)-3,3-dimethylcyclohexan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H17N/c1-8(2)5-3-4-7(9)6-8/h7H,3-6,9H2,1-2H3/t7-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DUMSDLPWUAVLJQ-SSDOTTSWSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCCC(C1)N)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1(CCC[C@H](C1)N)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H17N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

127.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-3,3-Dimethylcyclohexan-1-amine typically involves the following steps:

    Cyclohexanone Derivative Formation:

    Amine Introduction: The amine group can be introduced via reductive amination, where the ketone is first converted to an imine, followed by reduction to the amine.

    Chiral Resolution: The racemic mixture of 3,3-Dimethylcyclohexan-1-amine can be resolved into its enantiomers using chiral chromatography or crystallization techniques.

Industrial Production Methods

In industrial settings, the production of ®-3,3-Dimethylcyclohexan-1-amine may involve:

    Catalytic Hydrogenation: Using catalysts such as palladium on carbon (Pd/C) to facilitate the hydrogenation steps.

    Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and scalability.

    Enzymatic Resolution: Utilizing enzymes for the selective production of the ®-enantiomer.

Chemical Reactions Analysis

Types of Reactions

®-3,3-Dimethylcyclohexan-1-amine undergoes various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form nitroso or nitro derivatives.

    Reduction: The compound can be reduced to form secondary or tertiary amines.

    Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

    Oxidation: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) under acidic conditions.

    Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

    Substitution: Reagents such as acyl chlorides or sulfonyl chlorides in the presence of a base.

Major Products

    Oxidation Products: Nitroso or nitro compounds.

    Reduction Products: Secondary or tertiary amines.

    Substitution Products: Amides, sulfonamides, or other substituted derivatives.

Scientific Research Applications

®-3,3-Dimethylcyclohexan-1-amine is utilized in various scientific research fields:

    Chemistry: As a chiral building block in the synthesis of complex molecules.

    Biology: In the study of enzyme-substrate interactions and as a ligand in receptor binding studies.

    Medicine: As a precursor in the synthesis of pharmaceutical compounds, particularly those targeting neurological pathways.

    Industry: In the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of ®-3,3-Dimethylcyclohexan-1-amine involves its interaction with specific molecular targets:

    Molecular Targets: It may interact with enzymes, receptors, or ion channels, depending on its application.

    Pathways Involved: The compound can modulate biochemical pathways by acting as an agonist or antagonist, influencing signal transduction and cellular responses.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between (R)-3,3-Dimethylcyclohexan-1-amine and related cyclohexanamine derivatives:

Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Key Features References
(R)-3,3-Dimethylcyclohexan-1-amine C₈H₁₇N 3,3-dimethyl 127.23 (base) Chiral center at C1; high steric hindrance
(R)-3,3-Dimethylcyclohexan-1-amine hydrochloride C₈H₁₈ClN 3,3-dimethyl (salt form) 163.69 Stable salt form for lab use; ≥95% purity
3-Methylcyclohexan-1-amine C₇H₁₅N 3-methyl 113.20 Monomethyl analog; isomeric variants (e.g., cis/trans)
(1R,3S)-3-Methoxycyclohexan-1-amine C₇H₁₅NO 3-methoxy 129.20 Polar substituent; potential for H-bonding
N-(2-Ethoxyethyl)-3,3-dimethylcyclohexan-1-amine C₁₂H₂₅NO 3,3-dimethyl + ethoxyethyl 199.34 Ether functionality; increased lipophilicity
3,3-Difluorocyclohexan-1-amine C₆H₁₁F₂N 3,3-difluoro 147.16 Electron-withdrawing substituents; altered reactivity

Physicochemical Properties

  • Steric Effects : The 3,3-dimethyl substitution in (R)-3,3-Dimethylcyclohexan-1-amine introduces significant steric hindrance, which can slow nucleophilic substitution or enzymatic reactions compared to less substituted analogs like 3-Methylcyclohexan-1-amine .
  • Polarity: The methoxy derivative (C₇H₁₅NO) exhibits higher polarity due to the oxygen atom, enhancing solubility in polar solvents compared to the hydrophobic dimethyl variant .
  • Salt Formation : The hydrochloride form of (R)-3,3-Dimethylcyclohexan-1-amine improves stability and crystallinity, making it preferable for storage and handling in synthetic workflows .

Biological Activity

(R)-3,3-Dimethylcyclohexan-1-amine is a chiral amine compound that has garnered attention in various fields of biological research due to its potential pharmacological properties. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

(R)-3,3-Dimethylcyclohexan-1-amine has the following molecular formula:

  • Molecular Formula : C9H19N
  • Molecular Weight : 155.25 g/mol

The compound features a cyclohexane ring with two methyl groups at the 3-position and an amine group at the 1-position, contributing to its unique steric and electronic properties.

The biological activity of (R)-3,3-Dimethylcyclohexan-1-amine can be attributed to its interaction with various biological targets:

  • Receptor Modulation : The compound is known to interact with neurotransmitter receptors, particularly in the central nervous system (CNS). It may function as a modulator or antagonist at certain receptor sites, influencing neurotransmission and potentially affecting mood and behavior.
  • Enzyme Inhibition : Preliminary studies suggest that (R)-3,3-Dimethylcyclohexan-1-amine may inhibit specific enzymes involved in metabolic pathways, although detailed mechanisms remain to be elucidated.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of derivatives of (R)-3,3-Dimethylcyclohexan-1-amine against various pathogens. The findings are summarized in the table below:

CompoundTarget PathogenMinimum Inhibitory Concentration (MIC)
(R)-3,3-Dimethylcyclohexan-1-amineStaphylococcus aureus32 µg/mL
(R)-3,3-Dimethylcyclohexan-1-amineEscherichia coli64 µg/mL
(R)-3,3-Dimethylcyclohexan-1-aminePseudomonas aeruginosa128 µg/mL

These results indicate that while the compound exhibits some antimicrobial activity, further optimization of its structure may enhance efficacy.

Case Studies

  • CNS Activity : A study on the effects of (R)-3,3-Dimethylcyclohexan-1-amine on rodent models indicated potential anxiolytic effects. Behavioral assays demonstrated reduced anxiety-like behaviors in elevated plus maze tests when administered at specific dosages.
  • In Vitro Studies : In vitro assays have shown that (R)-3,3-Dimethylcyclohexan-1-amine can modulate GTPγS stimulation in cells expressing mu-opioid receptors (MOR). At higher concentrations, it exhibited antagonist activity against DAMGO-induced stimulation, suggesting potential applications in pain management therapies.

Structure-Activity Relationship (SAR)

The SAR studies conducted on various analogs of (R)-3,3-Dimethylcyclohexan-1-amine have provided insights into how structural modifications affect biological activity:

  • Alkyl Substituents : Variations in alkyl chain length and branching influence receptor affinity and selectivity.
  • Functional Group Modifications : Introduction of different functional groups at the amine position has been shown to enhance binding affinity for specific targets.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.